Cas no 5436-28-2 (Quinoline, 1-oxide, hydrochloride (1:1))
5436-28-2 structure
Product Name:Quinoline, 1-oxide, hydrochloride (1:1)
CAS No:5436-28-2
MF:C9H7ClNO
MW:180.610981225967
CID:386323
PubChem ID:24182915
Update Time:2025-04-19
Quinoline, 1-oxide, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 1-oxide, hydrochloride (1:1)
- 1-oxidoquinolin-1-ium,chloride
- 5436-28-2
- DTXSID10636652
- 1-oxidoquinolin-1-ium;chloride
- NSC-21655
- NSC21655
-
- Inchi: 1S/C9H7NO.ClH/c11-10-7-3-5-8-4-1-2-6-9(8)10;/h1-7H;1H/p-1
- InChI Key: XXRJNRHQNWATHM-UHFFFAOYSA-M
- SMILES: [Cl-].[O-][N+]1C=CC=C2C=CC=CC=12
Computed Properties
- Exact Mass: 180.02200
- Monoisotopic Mass: 180.0216165g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.5Ų
Experimental Properties
- PSA: 25.46000
- LogP: -0.72770
Quinoline, 1-oxide, hydrochloride (1:1) Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
5436-28-2 (Quinoline, 1-oxide, hydrochloride (1:1)) Related Products
- 54989-33-2(9H-Carbazol-9-ol)
- 1613-37-2(Quinoline-1-oxide)
- 64201-64-5(Quinoline, 1-oxide,hydrate (1:1))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent